Cas no 1091123-85-1 (2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide
• CAS No: 1091123-85-1
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 6283356
• PubChem ID: 27448872
• Update Time: 2025-09-25

2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide
• F5327-0094
• VU0642077-1
• 2-(2-methoxyphenoxy)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)acetamide
• 1091123-85-1
• AKOS008445408

• Inchi： 1S/C21H25NO4/c1-24-18-9-5-6-10-19(18)26-15-20(23)22-16-21(11-13-25-14-12-21)17-7-3-2-4-8-17/h2-10H,11-16H2,1H3,(H,22,23)
• InChI Key： LBGAIHPXRUNYLA-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(COC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide

Comprehensive Analysis of 2-(2-Methoxyphenoxy)-N-[(4-Phenyloxan-4-yl)methyl]acetamide (CAS No. 1091123-85-1)

The compound 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide (CAS No. 1091123-85-1) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a methoxyphenoxy group and a phenyloxane moiety, which are critical to its functionality. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents or sustainable agriculture solutions.

In recent years, the demand for highly specific chemical intermediates like 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide has surged, driven by advancements in precision medicine and green chemistry. The compound's molecular architecture allows for selective interactions with biological targets, making it a candidate for enzyme inhibition or receptor modulation. Its CAS No. 1091123-85-1 serves as a unique identifier in global chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

The synthesis of 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide involves multi-step organic reactions, often requiring catalysts and controlled conditions to achieve high yields. Modern techniques such as flow chemistry and microwave-assisted synthesis have been explored to optimize its production. These methods align with the growing emphasis on energy-efficient manufacturing and reduced waste generation, addressing key concerns in the chemical industry.

From an analytical perspective, the compound's characterization relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These tools confirm the identity and quality of CAS No. 1091123-85-1, ensuring compliance with Good Manufacturing Practices (GMP). Such rigorous standards are essential for applications in pharmaceutical formulations or material science, where consistency is paramount.

Current trends in AI-driven drug discovery have further highlighted the relevance of 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide. Computational models predict its binding affinity to proteins, accelerating the identification of potential uses. Additionally, its structural analogs are being investigated for anti-inflammatory or neuroprotective effects, topics frequently searched in academic and industrial circles.

Environmental considerations also play a role in the compound's profile. Studies on its biodegradability and ecotoxicology are critical for assessing its suitability in eco-friendly products. This aligns with public interest in sustainable chemicals and green alternatives, as reflected in search engine queries and regulatory discussions.

In summary, 2-(2-methoxyphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide (CAS No. 1091123-85-1) represents a versatile compound with significant potential across multiple sectors. Its chemical properties, synthetic pathways, and applications continue to inspire innovation, making it a subject of ongoing research and commercial interest.